
In-Depth Technical Guide: GHS Hazard
Statements for Ethyl 2,3-dihydroxybenzoate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 2,3-dihydroxybenzoate

Cat. No.: B1303491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard statements associated with Ethyl 2,3-
dihydroxybenzoate (CAS No. 3943-73-5). The information herein is intended to support safe

handling, use, and storage of this compound in a research and development setting.

GHS Hazard Classification
Ethyl 2,3-dihydroxybenzoate is classified under the GHS framework with the following hazard

statements, signal word, and pictogram. This classification indicates that the substance

presents a moderate hazard.

Table 1: GHS Hazard Classification for Ethyl 2,3-dihydroxybenzoate
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Category Code Hazard Statement

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation.

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

H335
May cause respiratory

irritation.

Signal Word - Warning

Pictogram - !

Precautionary Statements
A comprehensive set of precautionary statements is crucial for minimizing risks associated with

Ethyl 2,3-dihydroxybenzoate. These are categorized into prevention, response, storage, and

disposal.

Table 2: GHS Precautionary Statements for Ethyl 2,3-dihydroxybenzoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/product/b1303491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P330 Rinse mouth.
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Quantitative Toxicological Data
As of the date of this guide, publicly available quantitative toxicological data, such as LD50

(Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%) values for Ethyl 2,3-
dihydroxybenzoate, have not been identified in the consulted resources. The GHS

classification is likely based on data from analogous compounds or qualitative assessments.

Experimental Protocols
Detailed experimental protocols for the determination of the GHS hazard classifications for

Ethyl 2,3-dihydroxybenzoate are not readily available in the public domain. The classification

is typically determined by chemical suppliers based on internal studies or data from structurally

similar compounds. The hazard statements for skin and eye irritation are likely derived from in

vitro or in vivo studies following standardized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD). The potential for respiratory irritation is

often assessed based on the physical and chemical properties of the substance and any

available inhalation toxicity data.

GHS Hazard Communication Workflow
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The following diagram illustrates the logical workflow from hazard identification to the

communication of hazards on labels and Safety Data Sheets (SDS) according to the GHS.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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